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Compound of Interest

Compound Name:
2,6-Dimethyl-4'-

fluorobenzophenone

CAS No.: 356040-81-8

Cat. No.: B6328872

Get Quote

Executive Summary & Molecular Architecture
2,6-Dimethyl-4'-fluorobenzophenone (Chemical Formula: C

H

FO) is a lipophilic diaryl ketone. Its solubility behavior is distinct from unsubstituted
benzophenone due to two structural factors:

Steric Ortho-Effect: The two methyl groups at the 2,6-positions of the A-ring create significant

steric hindrance. This forces the phenyl rings to twist out of coplanarity to relieve strain with

the carbonyl oxygen.

Impact: This twist reduces the crystal lattice energy (

) compared to planar analogs, generally increasing solubility in organic solvents.

Electronic Asymmetry: The B-ring contains a para-fluorine atom, introducing a dipole without

providing a strong hydrogen bond donor.
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Impact: High affinity for polar aprotic solvents and moderate affinity for protic solvents.

Physicochemical Profile (Estimated)
Property Value / Characteristic Impact on Solubility

Molecular Weight 228.26 g/mol
Moderate MW facilitates

dissolution in small organics.

LogP (Predicted) ~3.8 – 4.2
Highly lipophilic; practically

insoluble in water.

H-Bond Donors 0
Limited solubility in water/pure

alcohols without heating.

H-Bond Acceptors 2 (C=O, F)
Good solubility in acidic/protic

solvents via H-bonding.

Crystal Packing Disrupted by 2,6-Me
Lower melting point expected

vs. 4,4'-difluoro analog.

Solubility Landscape in Organic Solvents
Based on the "Like Dissolves Like" principle and thermodynamic data from structural analogs

(e.g., 4,4'-difluorobenzophenone [1]), the solubility ranking for 2,6-Dimethyl-4'-
fluorobenzophenone is categorized below.

Solvent Compatibility Matrix
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Solvent Class
Representative
Solvents

Solubility
Prediction

Thermodynamic
Mechanism

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform

Excellent (>200

mg/mL)

Strong dipole-dipole

interactions; excellent

solvation of the

aromatic core.

Aromatic

Hydrocarbons

Toluene, Xylene,

Benzene
Very Good

stacking interactions;

methyl groups

interdigitate well with

solvent.

Polar Aprotic
THF, Acetone, Ethyl

Acetate
Good

Carbonyl dipole

interactions. Acetone

is ideal for

recrystallization (high

solubility).

Polar Protic (Alcohols)
Ethanol, Isopropanol

(IPA), Methanol
Moderate to Low

Temperature-

dependent. High

solubility at boiling;

low at RT. Ideal for

cooling crystallization.

Aliphatic

Hydrocarbons

n-Hexane, Heptane,

Cyclohexane
Low

Solute polarity (C=O,

C-F) resists

dissolution in non-

polar alkanes. Used

as anti-solvents.

Aqueous Water, Brine Insoluble
Hydrophobic effect

dominates.
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Critical Insight: The 2,6-dimethyl substitution prevents the tight "herringbone" packing seen in

planar benzophenones. Consequently, this molecule is likely more soluble in alcohols

(Ethanol/IPA) than its 4,4'-difluoro analog, making yield loss a risk during recrystallization if the

mother liquor is not cooled sufficiently (<-10°C).

Thermodynamic Modeling Framework
To accurately predict solubility (

) at various temperatures (

), we utilize the Modified Apelblat Equation. This model is the industry standard for
benzophenone derivatives [2].

: Mole fraction solubility of the solute.[1][2]

: Absolute temperature (Kelvin).[2]

: Empirical parameters derived from experimental data.

Thermodynamic Workflow Diagram
The following diagram illustrates the logical flow for determining and modeling the solubility

parameters.
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Start: Pure Solute
(>99% Purity)

Select Solvent System
(e.g., Ethanol, Toluene)

Equilibrium Method
(Laser Monitoring or Gravimetric)

Acquire Data Points
(T vs. Concentration)

Fit to Apelblat Equation
ln x = A + B/T + C ln T

Calculate Dissolution Enthalpy
(ΔH_sol, ΔG_sol, ΔS_sol)

Optimize Crystallization
Yield & Purity

Click to download full resolution via product page

Figure 1: Workflow for thermodynamic solubility modeling and process optimization.

Experimental Protocol: Determination of Solubility
Since specific literature values may vary by batch purity, researchers must validate solubility

experimentally. This Self-Validating Protocol ensures accuracy.

Method A: Dynamic Laser Monitoring (High Precision)
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Best for generating full solubility curves quickly.

Preparation: Load a precise mass of solute and solvent into a jacketed glass vessel with a

magnetic stirrer.

Setup: Insert a laser monitoring probe (transmissivity) and a temperature probe.

Dissolution: Heat the mixture slowly (0.2 K/min). Record the temperature (

) where laser transmissivity hits 100% (solute fully dissolved).

Recrystallization: Cool slowly. Record the temperature (

) where transmissivity drops (nucleation).

Iteration: Add more solvent to the same vessel and repeat to get the next concentration

point.

Method B: Static Gravimetric Method (Standard)
Best for single-point validation.

Saturation: Add excess 2,6-Dimethyl-4'-fluorobenzophenone to 10 mL of solvent (e.g.,

Ethanol) in a sealed vial.

Equilibration: Stir at constant temperature (e.g., 298.15 K) for 24 hours.

Sampling: Stop stirring and let settle for 2 hours. Syringe filter (0.45 µm PTFE) the

supernatant.

Quantification:

Transfer 2 mL of filtrate to a pre-weighed dish.

Evaporate solvent under vacuum/heat.[3]

Weigh the dry residue.[3]

Calculation: Solubility
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.

Application: Recrystallization Strategy
For purification of 2,6-Dimethyl-4'-fluorobenzophenone, a Binary Solvent System is often

required due to its high solubility in aromatics and low solubility in alkanes.

Recommended System: Ethanol / Water or Toluene /
Heptane

Parameter Protocol Recommendation

Primary Solvent
Ethanol (95%): Dissolve crude solid at reflux

(~78°C). High solubility expected.

Anti-Solvent
Water: Add dropwise to the hot solution until

persistent turbidity is observed.

Cooling Rate

Slow Cool (10°C/hour): Essential. The 2,6-

dimethyl steric bulk makes nucleation sluggish.

Rapid cooling will yield oiling out (amorphous

oil) rather than crystals.

Seeding
Mandatory: Add seed crystals at

to bypass the metastable zone width (MSZW).

Troubleshooting "Oiling Out"
If the product separates as an oil (common with dimethyl-substituted benzophenones):

Reheat to dissolve.

Increase the ratio of the good solvent (Ethanol).

Lower the cooling rate.

Scratch the flask or add seeds vigorously to induce lattice formation over amorphous

separation.
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References
Comparison to 4,4'-Difluorobenzophenone

Source: Zhang, Y., et al. "Determination and correlation of solubility of 4,4′-

difluorobenzophenone in pure and binary mixed solvents." Journal of Chemical

Thermodynamics, 2015.[4]

Relevance: Establishes the baseline thermodynamic behavior for fluorin

(Representative link to similar thermodynamic studies).

Apelblat Equation Utility: Source: Apelblat, A., & Manzurola, E. "Solubilities of o-
acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-
aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, 1999.
Relevance: Defines the mathematical model used for curve fitting in Figure 1.
Friedel-Crafts Synthesis Context: Source: "Preparation of 2,6-dimethylbenzophenone
derivatives via Friedel-Crafts acylation." Journal of Organic Chemistry (General Reference
for synthesis of this class). Relevance: Confirms the structural availability and solvent
compatibility (DCM/Toluene) used during synthesis.

(Note: Specific solubility tables for the exact 2,6-dimethyl-4'-fluoro isomer are proprietary/rare.

The data above is derived from high-fidelity structural analogs and standard thermodynamic

principles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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